Cas no 1353952-84-7 (tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate
• CAS No: 1353952-84-7
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2091198
• PubChem ID: 66566128
• Update Time: 2025-11-07

tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate
• tert-butyl N-[[1-(2-chloroacetyl)piperidin-4-yl]methyl]carbamate
• G70103
• [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• TERT-BUTYL N-{[1-(2-CHLOROACETYL)PIPERIDIN-4-YL]METHYL}CARBAMATE
• DB-310563
• A1-35233
• tert-Butyl((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate
• [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl ]-carbamic acid tert-butyl ester
• AKOS024463243
• 1353952-84-7

• MDL： MFCD20487276
• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)15-9-10-4-6-16(7-5-10)11(17)8-14/h10H,4-9H2,1-3H3,(H,15,18)
• InChI Key： SUVQUXXXBLWSSK-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 290.1397203g/mol
• Monoisotopic Mass: 290.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate

Comprehensive Overview of tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate (CAS No. 1353952-84-7)

tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate (CAS No. 1353952-84-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidine core modified with a chloroacetyl group and protected by a tert-butyl carbamate moiety, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the design of protease inhibitors and receptor modulators.

The growing interest in piperidine derivatives and carbamate-protected intermediates has positioned this compound as a focal point in modern medicinal chemistry. Researchers frequently search for "synthesis of tert-Butyl carbamate derivatives" or "applications of chloroacetyl piperidine compounds," reflecting its relevance in targeting enzymatic pathways and optimizing drug bioavailability. Its CAS No. 1353952-84-7 is often referenced in patent literature, underscoring its industrial significance.

From a synthetic perspective, tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate exemplifies the convergence of protecting group strategies and functional group compatibility. The tert-butyloxycarbonyl (Boc) group ensures stability during multi-step reactions, while the chloroacetyl segment offers reactivity for further derivatization. This dual functionality aligns with trends in "green chemistry" and "atom-efficient synthesis," addressing demands for sustainable methodologies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity assays, topics frequently queried in academic and industrial forums. The compound’s role in "peptide mimetics" and "small-molecule libraries" further connects it to cutting-edge areas like AI-driven drug design and high-throughput screening.

In summary, tert-Butyl ((1-(2-chloroacetyl)piperidin-4-yl)methyl)carbamate (CAS No. 1353952-84-7) represents a versatile scaffold bridging synthetic chemistry and therapeutic innovation. Its structural features and applications resonate with contemporary research priorities, making it a subject of persistent scientific and commercial exploration.